N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide
• InChI: InChI=1S/C23H17NO5/c25-21(16-4-2-1-3-5-16)22(26)17-7-9-18(10-8-17)23(27)24-13-15-6-11-19-20(12-15)29-14-28-19/h1-12H,13-14H2,(H,24,27)
• InChI Key: HUZRSISEIQYWQG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC=C(C=C3)C(=O)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H17NO5
• Molecular Weight: 387.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide, also known as MDMA or ecstasy, is a synthetic drug that has gained popularity as a recreational drug due to its euphoric effects. However, MDMA has also shown potential in scientific research for its ability to increase empathy, reduce anxiety, and treat post-traumatic stress disorder (PTSD).

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide works by increasing the release of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, emotions, and social behavior. The increased release of these neurotransmitters leads to the euphoric effects of N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide has been shown to increase heart rate, blood pressure, and body temperature. It can also cause dehydration and electrolyte imbalances. Long-term use of N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide can lead to neurotoxicity and damage to serotonin-producing neurons in the brain.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide has advantages and limitations for use in lab experiments. Its ability to increase empathy and social bonding makes it useful for studying social behavior and disorders. However, its potential for neurotoxicity and damage to serotonin-producing neurons limits its use in long-term studies.

Future Directions

For N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide research include investigating its potential as a treatment for autism and other social disorders, as well as its potential for use in treating other psychiatric disorders such as anxiety and depression. Research is also needed to better understand the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide use and to develop safer and more effective N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide-assisted psychotherapy protocols.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide is synthesized through a multi-step process that involves the reaction of safrole with hydrobromic acid to form isosafrole, which is then oxidized to MDP2P. MDP2P is then reacted with methylamine to form N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide has been used in scientific research to investigate its potential therapeutic effects. Studies have shown that N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide-assisted psychotherapy can be effective in treating PTSD, anxiety, and depression. N-(1,3-benzodioxol-5-ylmethyl)-4-(2-oxo-2-phenylacetyl)benzamide has also been shown to increase empathy and social bonding, making it a potential treatment for autism and other social disorders.